Sclarealdehyde
Sclarealdehyde
Sclarealdehyde is a natural product found in Arnica angustifolia, Haplopappus glutinosus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
19889-09-9
VCID:
VC20826212
InChI:
InChI=1S/C20H34O2/c1-15(10-14-21)7-8-17-19(4)12-6-11-18(2,3)16(19)9-13-20(17,5)22/h10,14,16-17,22H,6-9,11-13H2,1-5H3/b15-10+/t16-,17+,19-,20+/m0/s1
SMILES:
CC(=CC=O)CCC1C2(CCCC(C2CCC1(C)O)(C)C)C
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
Sclarealdehyde
CAS No.: 19889-09-9
Cat. No.: VC20826212
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sclarealdehyde is a natural product found in Arnica angustifolia, Haplopappus glutinosus, and other organisms with data available. |
|---|---|
| CAS No. | 19889-09-9 |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | (E)-5-[(1R,2R,4aS,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enal |
| Standard InChI | InChI=1S/C20H34O2/c1-15(10-14-21)7-8-17-19(4)12-6-11-18(2,3)16(19)9-13-20(17,5)22/h10,14,16-17,22H,6-9,11-13H2,1-5H3/b15-10+/t16-,17+,19-,20+/m0/s1 |
| Standard InChI Key | MGQCJMAMKIFKOH-NUKBDRAPSA-N |
| Isomeric SMILES | C/C(=C\C=O)/CC[C@@H]1[C@]2(CCCC([C@@H]2CC[C@@]1(C)O)(C)C)C |
| SMILES | CC(=CC=O)CCC1C2(CCCC(C2CCC1(C)O)(C)C)C |
| Canonical SMILES | CC(=CC=O)CCC1C2(CCCC(C2CCC1(C)O)(C)C)C |
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